Cas no 111468-90-7 (1-5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl-1-propanone)
1-5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl-1-propanone is a specialized organic compound featuring a trichloroacetyl group attached to a pyrrole ring, further extended by a propanone moiety. This structure imparts reactivity suitable for applications in synthetic chemistry, particularly as an intermediate in the preparation of heterocyclic compounds. The trichloroacetyl group enhances electrophilic character, facilitating nucleophilic substitution or condensation reactions. Its pyrrole core offers versatility in constructing pharmacologically relevant scaffolds. The compound’s defined molecular architecture ensures consistent performance in controlled synthetic processes. Handling requires standard precautions for halogenated ketones, including proper ventilation and protective equipment. It is primarily utilized in research and development settings for exploratory organic synthesis.
111468-90-7 structure
Product Name:1-5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl-1-propanone
CAS No:111468-90-7
MF:C9H8Cl3NO2
MW:268.524319648743
MDL:MFCD00141837
CID:177053
PubChem ID:2768551
Update Time:2025-10-10
1-5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl-1-propanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl)propan-1-one
- 1-[5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-yl]-1-propanone
- 1-[5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-yl]propan-1-one
- 1-Propanone,1-[5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-yl]-
- 1-[5-(2,2,2-trichloro-acetyl)-1H-pyrrol-3-yl]-propan-1-one
- 1-Propanone,1-[5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-yl]
- 4-propionyl-2-(trichloroacetyl)pyrrole
- trichloroacetylpyrrolylpropanone
- 1-Propanone, 1-[5-(trichloroacetyl)-1H-pyrrol-3-yl]-
- 1-[5-(trichloroacetyl)-1H-pyrrol-3-yl]propan-1-one
- 1-Propanone,1-[5-(trichloroacetyl)-1H-pyrrol-3-yl]-
- C9H8Cl3NO2
- LCPFRWWWCIWDTO-UHFFFAOYSA-N
- ZIN
- 12C-031
- DTXSID20377660
- 3-carbamoyl-3,3-diphenylpropyl(ethyl)dimethylammoniumbromide
- J-503383
- 111468-90-7
- SCHEMBL5384059
- AC-29058
- 1-[5-(2,2,2-Trichloro-acetyl)-1H-pyrrol-3-yl)-propan-1-one
- AKOS005069551
- FT-0680055
- MFCD00141837
- SB63473
- CS-M2116
- 1-5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl-1-propanone
-
- MDL： MFCD00141837
- Inchi： 1S/C9H8Cl3NO2/c1-2-7(14)5-3-6(13-4-5)8(15)9(10,11)12/h3-4,13H,2H2,1H3
- InChI Key： LCPFRWWWCIWDTO-UHFFFAOYSA-N
- SMILES： ClC(C(C1=CC(C(CC)=O)=CN1)=O)(Cl)Cl
Computed Properties
- Exact Mass: 266.96200
- Monoisotopic Mass: 266.962062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.9
- XLogP3: 2.7
Experimental Properties
- Density: 1.479
- Melting Point: 190-192°C
- Boiling Point: 392.7°Cat760mmHg
- Flash Point: 191.3°C
- Refractive Index: 1.573
- PSA: 49.93000
- LogP: 3.16030
1-5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl-1-propanone Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl-1-propanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109006468-1g |
1-(5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl)propan-1-one |
111468-90-7 | 95% | 1g |
$180.32 | 2023-09-04 | |
| Alichem | A109006468-5g |
1-(5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl)propan-1-one |
111468-90-7 | 95% | 5g |
$419.44 | 2023-09-04 | |
| TRC | T027130-250mg |
1-[5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl]-1-propanone |
111468-90-7 | 250mg |
$ 220.00 | 2022-06-03 | ||
| TRC | T027130-500mg |
1-[5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl]-1-propanone |
111468-90-7 | 500mg |
$ 365.00 | 2022-06-03 | ||
| Chemenu | CM198232-100mg |
1-[5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl]-1-propanone |
111468-90-7 | 95%+ | 100mg |
$97 | 2021-08-05 | |
| Chemenu | CM198232-250mg |
1-[5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl]-1-propanone |
111468-90-7 | 95%+ | 250mg |
$141 | 2021-08-05 | |
| Chemenu | CM198232-1g |
1-[5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl]-1-propanone |
111468-90-7 | 95%+ | 1g |
$322 | 2021-08-05 | |
| Chemenu | CM198232-5g |
1-[5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl]-1-propanone |
111468-90-7 | 95%+ | 5g |
$967 | 2021-08-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T19050-1g |
1-(5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl)propan-1-one |
111468-90-7 | 98% | 1g |
¥4102.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T19050-250mg |
1-(5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl)propan-1-one |
111468-90-7 | 98% | 250mg |
¥1502.0 | 2023-09-06 |
1-5-(2,2,2-Trichloroacetyl)-1H-pyrrol-3-yl-1-propanone Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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